molecular formula C11H11N3O3 B8288852 Methyl 4-[(5-cyano-2-pyridyl)amino]-4-oxo-butanoate

Methyl 4-[(5-cyano-2-pyridyl)amino]-4-oxo-butanoate

Cat. No. B8288852
M. Wt: 233.22 g/mol
InChI Key: PIBTXZLZMGJYQQ-UHFFFAOYSA-N
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Description

Methyl 4-[(5-cyano-2-pyridyl)amino]-4-oxo-butanoate is a useful research compound. Its molecular formula is C11H11N3O3 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C11H11N3O3

Molecular Weight

233.22 g/mol

IUPAC Name

methyl 4-[(5-cyanopyridin-2-yl)amino]-4-oxobutanoate

InChI

InChI=1S/C11H11N3O3/c1-17-11(16)5-4-10(15)14-9-3-2-8(6-12)7-13-9/h2-3,7H,4-5H2,1H3,(H,13,14,15)

InChI Key

PIBTXZLZMGJYQQ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CCC(=O)NC1=NC=C(C=C1)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

The 6-amino-3-pyridinecarbonitrile (commercially available, 0.470 g, 1.0 eq.) was dissolved in tetrahydrofuran (10 mL) then N,N-dimethylaniline (0.5 mL, 1.0 eq.) and methyl-4-chloro-4-oxo-butanoate (0.54 mL, 1.1 eq.) were successively added. The mixture was reflux for 12 h. The reaction was stopped and the solution was partitioned between ethyl acetate and water. The aqueous layer was separated and extracted with ethyl acetate (2×). The combined organic layer was dried on magnesium sulfate and concentrated under vacuum. The residue was purified by flash chromatography eluting with cyclohexane-ethyl acetate to give methyl 4-[(5-cyano-2-pyridyl)amino]-4-oxo-butanoate A1 (71%). M.p.=161-164° C. 1H NMR (400 MHz, DMSO-d6) δ 8.78 (s, 1H), 8.20 (m, 2H), 3.58 (s, 3H), 2.74 (t, 2H), 2.61 (t, 2H) ppm. LC-MS (Method B): RT 1.19, 234 (M+H+) The following compounds from table A or B were prepared by the same method using commercial or described starting aminopyridine:
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